Cas no 1223880-14-5 (N-(Furan-2-ylmethyl)-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide)

• Product Name: N-(Furan-2-ylmethyl)-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
• CAS No: 1223880-14-5
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 3165736
• PubChem ID: 45030973
• Update Time: 2025-09-26

N-(Furan-2-ylmethyl)-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(Furan-2-ylmethyl)-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
• CS-0315235
• STK880240
• BS-3335
• BBL004809
• N-(furan-2-ylmethyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• N-(furan-2-ylmethyl)-3-(2-mercapto-1H-imidazol-1-yl)benzamide
• N-(FURAN-2-YLMETHYL)-3-(2-SULFANYLIDENE-3H-IMIDAZOL-1-YL)BENZAMIDE
• N-(furan-2-ylmethyl)-3-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• 1223880-14-5
• AKOS005638329
• N-[(furan-2-yl)methyl]-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide

• MDL： MFCD14703423
• Inchi： 1S/C15H13N3O2S/c19-14(17-10-13-5-2-8-20-13)11-3-1-4-12(9-11)18-7-6-16-15(18)21/h1-9H,10H2,(H,16,21)(H,17,19)
• InChI Key： JXPLXKROCFSZTG-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC=C(C(NCC2=CC=CO2)=O)C=1

Computed Properties

• Exact Mass: 299.07284784Da
• Monoisotopic Mass: 299.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Flash Point: 113.0±21.8 °C

N-(Furan-2-ylmethyl)-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles